Cas no 94670-25-4 (1-(3-bromo-4-methoxyphenyl)ethan-1-ol)

• Product Name: 1-(3-bromo-4-methoxyphenyl)ethan-1-ol
• CAS No: 94670-25-4
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD08442312
• CID: 1984505
• PubChem ID: 12542429
• Update Time: 2024-10-25

1-(3-bromo-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-4-methoxy-a-methyl-
• 1-(3-Bromo-4-methoxyphenyl)ethanol
• Benzenemethanol, 3-bromo-4-methoxy-α-methyl-
• 1-(3-bromo-4-methoxyphenyl)ethan-1-ol
• EN300-31383
• (S)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol
• 3-Bromo-4-methoxy-a-methylbenzenemethanol
• CS-0275082
• AKOS000125374
• SCHEMBL15192487
• 94670-25-4
• G63537

• MDL： MFCD08442312
• Inchi： 1S/C9H11BrO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3
• InChI Key： KQHQGTDOJDHQGX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(Br)C=1)(O)C

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles